Cas no 2227917-34-0 ((2S)-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine)

• Product Name: (2S)-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine
• CAS No: 2227917-34-0
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5960023
• PubChem ID: 165712472
• Update Time: 2025-06-08

(2S)-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine
• EN300-1878501
• 2227917-34-0

• Inchi： 1S/C11H14N4/c1-9(12)7-10-8-15(14-13-10)11-5-3-2-4-6-11/h2-6,8-9H,7,12H2,1H3/t9-/m0/s1
• InChI Key： NBWNGJXCJRTBFU-VIFPVBQESA-N
• SMILES： N1(C2C=CC=CC=2)C=C(C[C@H](C)N)N=N1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Additional information on (2S)-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine

Introduction to (2S)-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine (CAS No. 2227917-34-0)

(2S)-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine, also known by its CAS number 2227917-34-0, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a phenyl-substituted 1,2,3-triazole ring and a chiral amine center. The combination of these functionalities imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of (2S)-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is known for its high efficiency and selectivity, allowing for the facile preparation of complex molecules with high yields. The chiral center in the molecule can be introduced through asymmetric synthesis techniques, ensuring the desired enantiomeric purity.

Recent studies have highlighted the potential of (2S)-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine in various biological contexts. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), a large family of membrane receptors that play crucial roles in cellular signaling pathways. Specifically, this compound has shown promising activity as an agonist or antagonist for certain GPCRs, which could have implications for the development of novel therapeutic agents.

In addition to its potential as a GPCR modulator, (2S)-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (2S)-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine has also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable oral bioavailability and metabolic stability. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of (2S)-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine, preclinical studies have been conducted using animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. Additionally, it has demonstrated efficacy in reducing inflammation and modulating GPCR activity in vivo.

In conclusion, (2S)-1-(1-phenyl-1H-1,2,3-triazol-4-y l)propan - 2 - amine (CAS No. 2 2 79 0 - 34 - 0 ) represents a promising lead compound in the development of new pharmaceuticals. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and optimization. Ongoing research aims to refine its properties and explore its full therapeutic potential across various disease indications.